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Abstract
Hosenkoside O, a baccharane glycoside identified from the seeds of Impatiens balsamina,

represents a class of natural products with potential pharmacological significance. This

technical guide provides a comprehensive overview of the phytochemical investigation of

Hosenkoside O, including its structural elucidation, physicochemical properties, and the

experimental methodologies employed in its study. The structural determination of

Hosenkoside O was accomplished through advanced spectroscopic techniques, primarily 2D

Nuclear Magnetic Resonance (NMR) and chemical derivatization, identifying it as hosenkol D

3-O-sophorosyl-28-O-glucoside.[1][2][3] This document serves as a resource for researchers

engaged in natural product chemistry, pharmacology, and drug discovery, offering a

foundational understanding of Hosenkoside O.

Physicochemical and Spectroscopic Data
The definitive characterization of Hosenkoside O relies on a combination of its physical

properties and detailed spectroscopic data. While specific optical rotation and melting point

values are not publicly available, the core structural information has been established.

Table 1: Physicochemical Properties of Hosenkoside O
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Property Value Source

Molecular Formula C48H82O19 [1]

Molecular Weight 963.15 g/mol [1]

CAS Number 161016-52-0 [1]

Type of Compound Baccharane Glycoside [1][2]

Botanical Source
Seeds of Impatiens balsamina

Linn.
[1][3]

Table 2: Spectroscopic Data for Hosenkoside O

Technique Data Summary

1H NMR

Detailed proton chemical shifts and coupling

constants would be found in the primary

literature. These spectra are essential for

determining the stereochemistry and

connectivity of the glycosidic linkages and the

aglycone structure.

13C NMR

Carbon chemical shifts provide a map of the

carbon skeleton. The original research utilized

this data to confirm the number and types of

carbon atoms in the molecule.

Mass Spectrometry (MS)

High-resolution mass spectrometry would

confirm the molecular formula. Fragmentation

patterns would provide evidence for the

sequence of sugar moieties and the structure of

the aglycone.

2D NMR (COSY, HMQC, HMBC, ROESY)

These techniques were instrumental in the

complete structural elucidation of Hosenkoside

O, establishing the connectivity between protons

and carbons and the spatial relationships

between atoms.[1][2][3]
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Note: Detailed NMR and MS spectral data are typically found in the experimental section of the

primary scientific literature and are not available in the currently accessible search results.

Experimental Protocols
The isolation and characterization of Hosenkoside O involve a multi-step process common in

phytochemical investigations. The following protocols are based on established methodologies

for the separation of baccharane glycosides from Impatiens balsamina.

Isolation and Purification of Hosenkoside O
The general workflow for isolating Hosenkoside O from the seeds of Impatiens balsamina is

outlined below.
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Dried Seeds of Impatiens balsamina

Extraction with Methanol

Partitioning with n-Butanol

Crude Butanol Extract

Silica Gel Column Chromatography

Fraction Collection

Reversed-Phase HPLC

Pure Hosenkoside O
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Spectroscopic Analysis

Chemical Derivatization

1H NMR

Structure of Hosenkoside O13C NMR

Mass Spectrometry

2D NMR (COSY, HMQC, HMBC, ROESY)

Acid Hydrolysis Sugar Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phytochemical Investigation of Hosenkoside O: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383840#phytochemical-investigation-of-
hosenkoside-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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